Cas no 126151-66-4 (D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-2-amino-2-deoxy-)

• Product Name: D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-2-amino-2-deoxy-
• CAS No: 126151-66-4
• MF: C₂₃H₄₀N₂O₁₈
• MW: 632.56630897522
• CID: 164291
• PubChem ID: 643986
• Update Time: 2025-07-16

D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-2-amino-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4R,5R)-5-amino-1,2,4-trihydroxy-6-oxo-hexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]ox
• 3'-SIALYL-N-ACETYLLACTOSAMINE
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• 3)-O-b-D-galactopyranosyl-(1&reg
• 3-Sialyllactosamine
• 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->4)-2-amino-2-deoxy-D-glucose
• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4R,5R)-5-amino-1,2,4-trihydroxy-6-oxo-hexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• 126151-66-4
• 3'-SLN
• D-Glucose, O-(N-acetyl-alpha-neuraminosyl)-(2-->3)-O-beta-D-galactopyranosyl-(1-->4)-2-amino-2-deoxy-
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2~3)-O-b-D-galactopyranosyl-(1~4)-2-amino-2-deoxy- (9CI)
• 3' Sialyllactosamine
• NS00123482
• (2S,4S,5R,6R)-5-acetamido-2-[(2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R)-5-amino-1,2,4-trihydroxy-6-oxohexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• D-glucose, O-5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-2-nonulopyranonosyl-(2->3)-O-beta-D-galactopyranosyl-(1->4)-2-amino-2-deoxy-
• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4R,5R)-5-amino-1,2,4-trihydroxy-6-oxo-hexan-
• DTXSID80925429
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-2-amino-2-deoxy-

• Inchi： 1S/C23H40N2O18/c1-7(30)25-13-9(31)2-23(22(38)39,42-19(13)15(35)10(32)4-27)43-20-16(36)12(6-29)40-21(17(20)37)41-18(11(33)5-28)14(34)8(24)3-26/h3,8-21,27-29,31-37H,2,4-6,24H2,1H3,(H,25,30)(H,38,39)/t8-,9-,10+,11+,12+,13+,14+,15+,16-,17+,18+,19+,20-,21-,23-/m0/s1
• InChI Key： MKNNYTWMAUAKMA-FHHHURIISA-N
• SMILES： O1[C@@H]([C@@H]([C@@H](CO)O)O)[C@@H]([C@H](C[C@@]1(C(=O)O)O[C@@H]1[C@H]([C@H](O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)N)O)O[C@H](CO)[C@@H]1O)O)O)NC(C)=O

Computed Properties

• Exact Mass: 632.228
• Monoisotopic Mass: 632.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 43
• Rotatable Bond Count: 15
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 349A^2
• XLogP3: -10

Experimental Properties

• Density: 1.69
• Boiling Point: 1127.3°Cat760mmHg
• Flash Point: 635.6°C
• Refractive Index: 1.649